2-(3-{[1-(1,3-benzodioxol-5-yl)-2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidene]methyl}-1H-indol-1-yl)-N-phenylacetamide
Overview
Description
Synthesis Analysis
While the exact synthesis process for this compound is not found, similar compounds have been synthesized via palladium-catalyzed C-N cross-coupling reactions . The synthesis of related compounds often involves the use of reagents like bromo-benzo dioxole, ethyl bromoacetate, and fused heteroaryl halides .Molecular Structure Analysis
The molecular structure of this compound is complex due to the presence of multiple functional groups. The benzodioxol group consists of a benzene ring fused with a 1,3-dioxol ring . The pyrimidinylidene group is a derivative of pyrimidine, a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring . The indol group is a bicyclic compound, consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring . The phenylacetamide group consists of a phenyl group substituted with an acetamide .Scientific Research Applications
- Researchers have explored derivatives of 1-(1,3-benzodioxol-5-yl)-2-propanol for their anticancer potential. Specifically, a series of 1-benzo[1,3]dioxol-5-yl-indoles with fused heteroaryl moieties were designed based on the activity of indoles against cancer cell lines. These derivatives were synthesized and evaluated for their efficacy against prostate (LNCaP), pancreatic (MIA PaCa-2), and acute lymphoblastic leukemia (CCRF-CEM) cancer cell lines .
- In in vitro studies, 1-(1,3-benzodioxol-5-yl)-2-(ethylamino)butan-1-one (Eutylone), a derivative of our compound, was found to bind to dopamine, serotonin, and norepinephrine transporters. It inhibited the reuptake of these monoamine neurotransmitters, similar to other stimulant drugs like methamphetamine, MDMA, and cocaine .
- As a starting material, 2-(1,3-benzodioxol-5-yl)acetonitrile has been used in the synthesis of compounds with potential antioxidant properties. Further investigations into its antioxidant activity could provide insights into its therapeutic applications .
Anticancer Research
Neurotransmitter Reuptake Inhibition
Antioxidant Activity
Mechanism of Action
Target of Action
It is known that similar compounds, such as indole-based molecules, have been found to target microtubules and their component protein, tubulin . Tubulin is a critical protein for cell division, and its disruption can lead to cell cycle arrest and apoptosis .
Mode of Action
This could be achieved either through the suppression of tubulin polymerization or stabilization of microtubule structure .
Biochemical Pathways
The compound likely affects the biochemical pathways related to cell division and apoptosis. By targeting tubulin and disrupting microtubule assembly, the compound could cause cell cycle arrest, particularly at the S phase . This disruption could trigger apoptosis, leading to cell death .
Result of Action
The result of the compound’s action is likely to be cell cycle arrest and induction of apoptosis in cancer cells . This could potentially lead to a decrease in the proliferation of cancer cells and tumor growth.
properties
IUPAC Name |
2-[3-[(Z)-[1-(1,3-benzodioxol-5-yl)-2,4,6-trioxo-1,3-diazinan-5-ylidene]methyl]indol-1-yl]-N-phenylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H20N4O6/c33-25(29-18-6-2-1-3-7-18)15-31-14-17(20-8-4-5-9-22(20)31)12-21-26(34)30-28(36)32(27(21)35)19-10-11-23-24(13-19)38-16-37-23/h1-14H,15-16H2,(H,29,33)(H,30,34,36)/b21-12- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SILCIYAAUKQBQS-MTJSOVHGSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)N3C(=O)C(=CC4=CN(C5=CC=CC=C54)CC(=O)NC6=CC=CC=C6)C(=O)NC3=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1OC2=C(O1)C=C(C=C2)N3C(=O)/C(=C\C4=CN(C5=CC=CC=C54)CC(=O)NC6=CC=CC=C6)/C(=O)NC3=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H20N4O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
508.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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